Cas no 53645-01-5 (2-[(2,4-dichlorophenoxy)methyl]-4,4-dimethyl-4,5-dihydro-1,3-oxazole)

• Product Name: 2-[(2,4-dichlorophenoxy)methyl]-4,4-dimethyl-4,5-dihydro-1,3-oxazole
• CAS No: 53645-01-5
• MF: C₁₂H₁₃Cl₂NO₂
• MW: 274.143121480942
• CID: 1587443
• PubChem ID: 3041216
• Update Time: 2025-04-21

2-[(2,4-dichlorophenoxy)methyl]-4,4-dimethyl-4,5-dihydro-1,3-oxazole Chemical and Physical Properties

Names and Identifiers

• 2-[(2,4-dichlorophenoxy)methyl]-4,4-dimethyl-4,5-dihydro-1,3-oxazole
• 2-[(2,4-dichlorophenoxy)methyl]-4,4-dimethyl-5H-1,3-oxazole
• DTXSID10201884
• 4,4-Dimethyl-2-((2,4-dichlorophenoxy)methyl)-4,5-dihydrooxazole
• P-1902
• 53645-01-5
• 2-(2,4-Dichlorophenoxymethyl)-4,4-dimethyl-2-oxazoline
• Oxazole, 4,5-dihydro-2-((2,4-dichlorophenoxy)methyl)-4,4-dimethyl-

• Inchi： 1S/C12H13Cl2NO2/c1-12(2)7-17-11(15-12)6-16-10-4-3-8(13)5-9(10)14/h3-5H,6-7H2,1-2H3
• InChI Key： PVPOGZXBQSKMAC-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OCC1=NC(C)(C)CO1)Cl

Computed Properties

• Exact Mass: 273.03249
• Monoisotopic Mass: 273.0323340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 30.8Ų

Experimental Properties

• PSA: 30.82